Cas no 388624-03-1 (Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methylcyclohexyl)phenyl]ethenyl]-)

• Product Name: Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methylcyclohexyl)phenyl]ethenyl]-
• CAS No: 388624-03-1
• MF: C₂₂H₂₂FNS
• MW: 351.480187892914
• CID: 1493175
• Update Time: 2024-08-24

Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methylcyclohexyl)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methylcyclohexyl)phenyl]ethenyl]-
• Benzene, 2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methylcyclohexyl)phenyl]ethenyl]-

• Inchi： 1S/C22H22FNS/c1-16-2-9-19(10-3-16)20-11-6-17(7-12-20)4-5-18-8-13-22(24-15-25)21(23)14-18/h4-8,11-14,16,19H,2-3,9-10H2,1H3/b5-4+/t16-,19-
• InChI Key： UPLBSKSKWADKNA-YTKIZKIKSA-N
• SMILES： C1(N=C=S)=CC=C(/C=C/C2=CC=C([C@@H]3CC[C@@H](C)CC3)C=C2)C=C1F

Computed Properties

• Exact Mass: 351.14586

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 489.1±44.0 °C(Predicted)
• PSA: 12.36